Cas no 5987-28-0 (5a-Androstane-3b,17a-diol, 16b-morpholino-, 3-acetate (7CI,8CI))

• Product Name: 5a-Androstane-3b,17a-diol, 16b-morpholino-, 3-acetate (7CI,8CI)
• CAS No: 5987-28-0
• MF: C₁₃H₁₁N₃O₇
• MW: 321.242343187332
• CID: 384028
• PubChem ID: 5345830
• Update Time: 2025-04-19

5a-Androstane-3b,17a-diol, 16b-morpholino-, 3-acetate (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• 5a-Androstane-3b,17a-diol, 16b-morpholino-, 3-acetate (7CI,8CI)
• 5987-28-0
• SR-01000224897
• SR-01000224897-1
• BIM-0039921.P001

• Inchi： 1S/C13H11N3O7/c1-15-12(19)8(11(18)14-13(15)20)4-6-3-7(16(21)22)5-9(23-2)10(6)17/h3-5,17H,1-2H3,(H,14,18,20)/b8-4-
• InChI Key： VPEALICDLDXGOA-YWEYNIOJSA-N
• SMILES： O(C)C1=CC(=CC(=C1O)/C=C1/C(NC(N(C)C/1=O)=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 321.05973
• Monoisotopic Mass: 321.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 142A^2
• XLogP3: 0.6

Experimental Properties

• Density: 1.566
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.665
• PSA: 139.08